molecular formula C36H40N2O8 B1248296 Elliptifoline

Elliptifoline

Cat. No. B1248296
M. Wt: 628.7 g/mol
InChI Key: VRXIZYQZACJUDE-AOHDHECJSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Elliptifoline is a natural product found in Aglaia rimosa and Aglaia elliptifolia with data available.

Scientific Research Applications

Optical Surface-Sensitive Methods in Biomaterial Research

Ellipsometry, an optical surface-sensitive method, has significant applications in biomaterial research, particularly in studying protein adsorption on metal and ceramic surfaces. This technique offers detailed real-time insights into protein adsorption kinetics without needing to label the protein, making it a valuable tool in biochemical research. For instance, it can detect protein adsorption using antibodies on antigen-coated surfaces, offering a label-free alternative to methods like ELISA and immunofluorescence. Ellipsometry has contributed significantly to understanding phenomena like protein conformation changes, early events in blood clotting, and complement activation (Elwing, 1998).

Characterization of Electronic and Optical Properties of Materials

Ellipsometry has been instrumental in characterizing the electronic and optical properties of various materials, such as polyfluorene thin films. Spectroscopic ellipsometry was used to study the dielectric function and uniaxial anisotropy of poly(9,9-dioctylfluorene) (PFO) films, providing insights into the film's refractive index changes with temperature. This application of ellipsometry is crucial in optimizing optoelectronic and photonic devices (Campoy‐Quiles, Etchegoin, & Bradley, 2005).

Biomimetic, Asymmetric Photocycloadditions in Organic Synthesis

Elliptifoline, synthesized via enantioselective photocycloaddition of 3-hydroxyflavones, exemplifies the use of biomimetic asymmetric photocycloadditions in organic synthesis. This process led to the first total syntheses and absolute configuration assignments of the aglain natural products, including elliptifoline, demonstrating the role of photocycloaddition in accessing complex natural products (Lajkiewicz, Roche, Gerard, & Porco, 2012).

Applications in Immunology and Cytobiology

Ellipsometry has been a crucial tool in molecular and cellular biological processes, particularly in the fields of immunology and cytobiology. It has enabled the study of blood coagulation, immunological responses, and cell behavior in vitro, providing valuable insights into these complex biological phenomena (Azzam, 1976).

Monitoring Molecular and Cellular Biological Processes

Ellipsometry's application extends to monitoring various molecular and cellular biological processes, such as the adsorption behavior of synthetic and biopolymers at interfaces. This has led to a deeper understanding of the adsorption phenomena, conformational changes, and kinetics of macromolecules like proteins and synthetic polymers (De Feijter, Benjamins, & Veer, 1978).

properties

Product Name

Elliptifoline

Molecular Formula

C36H40N2O8

Molecular Weight

628.7 g/mol

IUPAC Name

(E)-N-[(2S)-1-[(1R,9R,10S,11R,12S)-1,12-dihydroxy-3,5-dimethoxy-9-(4-methoxyphenyl)-10-phenyl-8-oxatricyclo[7.2.1.02,7]dodeca-2(7),3,5-triene-11-carbonyl]pyrrolidin-2-yl]-2-methylbut-2-enamide

InChI

InChI=1S/C36H40N2O8/c1-6-21(2)32(39)37-28-13-10-18-38(28)33(40)31-29(22-11-8-7-9-12-22)36(23-14-16-24(43-3)17-15-23)34(41)35(31,42)30-26(45-5)19-25(44-4)20-27(30)46-36/h6-9,11-12,14-17,19-20,28-29,31,34,41-42H,10,13,18H2,1-5H3,(H,37,39)/b21-6+/t28-,29+,31-,34-,35-,36-/m0/s1

InChI Key

VRXIZYQZACJUDE-AOHDHECJSA-N

Isomeric SMILES

C/C=C(\C)/C(=O)N[C@@H]1CCCN1C(=O)[C@@H]2[C@H]([C@]3([C@H]([C@@]2(C4=C(O3)C=C(C=C4OC)OC)O)O)C5=CC=C(C=C5)OC)C6=CC=CC=C6

Canonical SMILES

CC=C(C)C(=O)NC1CCCN1C(=O)C2C(C3(C(C2(C4=C(O3)C=C(C=C4OC)OC)O)O)C5=CC=C(C=C5)OC)C6=CC=CC=C6

synonyms

elliptifoline

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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